Cas no 1182917-73-2 (1-(oxan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(oxan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1182917-73-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5698467
• PubChem ID: 60783020
• Update Time: 2023-11-24

1-(oxan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1107451
• 1-(OXAN-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
• 1182917-73-2
• 1-[(oxan-2-yl)methyl]-1H-pyrazol-3-amine
• CS-0284953
• 1-((Tetrahydro-2h-pyran-2-yl)methyl)-1h-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-[(tetrahydro-2H-pyran-2-yl)methyl]-
• 1-(oxan-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H15N3O/c10-9-4-5-12(11-9)7-8-3-1-2-6-13-8/h4-5,8H,1-3,6-7H2,(H2,10,11)
• InChI Key： BPJXJHQANXJDSI-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 355.5±12.0 °C(Predicted)
• pka: 3.88±0.10(Predicted)